Trisodium;2-hydroxy-2-oxoacetate;iron;hydrate

• Molecular Formula: C6H5FeNa3O13
• Molecular Weight: 409.91 g/mol
• IUPAC Name: trisodium;2-hydroxy-2-oxoacetate;iron;hydrate
• InChI: InChI=1S/3C2H2O4.Fe.3Na.H2O/c3*3-1(4)2(5)6;;;;;/h3*(H,3,4)(H,5,6);;;;;1H2/q;;;;3*+1;/p-3
• InChI Key: CVSQGJCAGLZBOM-UHFFFAOYSA-K
• Canonical SMILES: C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.O.[Na+].[Na+].[Na+].[Fe]

Description

Trisodium;2-hydroxy-2-oxoacetate;iron;hydrate is a complex compound that combines the properties of trisodium, 2-hydroxy-2-oxoacetate, iron, and water molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of trisodium;2-hydroxy-2-oxoacetate;iron;hydrate typically involves the reaction of sodium hydroxide, oxalic acid, and iron salts under controlled conditions. The reaction can be represented as follows: [ \text{3 NaOH} + \text{H}_2\text{C}_2\text{O}_4 + \text{FeCl}_3 \rightarrow \text{Na}_3\text{C}_2\text{O}_4\text{Fe} + \text{3 HCl} ] The reaction is carried out in an aqueous medium, and the product is isolated by crystallization.

Industrial Production Methods

Industrial production of this compound involves large-scale reactions using similar reagents but optimized for efficiency and yield. The process includes steps such as mixing, heating, and crystallization to obtain the final product in a pure form.

Chemical Reactions Analysis

Types of Reactions

Trisodium;2-hydroxy-2-oxoacetate;iron;hydrate undergoes various chemical reactions, including:

Oxidation: The iron component can undergo oxidation-reduction reactions.

Substitution: The oxalate group can participate in substitution reactions with other ligands.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce iron oxides, while substitution reactions may yield various iron complexes.

Scientific Research Applications

Trisodium;2-hydroxy-2-oxoacetate;iron;hydrate has several scientific research applications:

Chemistry: Used as a reagent in various chemical reactions and as a catalyst in organic synthesis.

Biology: Investigated for its potential role in biological systems, particularly in iron metabolism and transport.

Medicine: Explored for its potential therapeutic applications, including as an iron supplement and in the treatment of iron-deficiency anemia.

Industry: Utilized in industrial processes such as water treatment and as a component in certain manufacturing processes.

Mechanism of Action

The mechanism of action of trisodium;2-hydroxy-2-oxoacetate;iron;hydrate involves its interaction with molecular targets such as enzymes and proteins. The iron component plays a crucial role in redox reactions, while the oxalate group can chelate metal ions, affecting their bioavailability and reactivity.

Comparison with Similar Compounds

Similar Compounds

Sodium hydrogenoxalate: Similar in structure but lacks the iron component.

Potassium trioxalatoferrate(III) trihydrate: Contains potassium instead of sodium and has a different hydration state.

Uniqueness

Trisodium;2-hydroxy-2-oxoacetate;iron;hydrate is unique due to its combination of sodium, oxalate, and iron, which imparts distinct chemical and physical properties